4-Cyclopropoxy-3-iodo-5-methylpyridine

• Molecular Formula: C9H10INO
• Molecular Weight: 275.09 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-iodo-5-methylpyridine
• InChI: InChI=1S/C9H10INO/c1-6-4-11-5-8(10)9(6)12-7-2-3-7/h4-5,7H,2-3H2,1H3
• InChI Key: BVPDTJNXHZQHDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=C1OC2CC2)I

Description

4-Cyclopropoxy-3-iodo-5-methylpyridine is a pyridine derivative characterized by three distinct substituents: a cyclopropoxy group at position 4, an iodine atom at position 3, and a methyl group at position 5. Its molecular formula is C₁₀H₁₁INO, with a molecular weight of 303.11 g/mol. This compound is of interest in medicinal chemistry and materials science due to its unique electronic and steric profile .

Synthetic routes for analogous pyridine derivatives often involve nucleophilic substitution or metal-catalyzed coupling. For example, methoxy-substituted pyridines are synthesized via alkylation of pyridinols using alkyl halides (e.g., 2-methoxy-4-methyl-5-nitropyridine, 95% yield ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-3-iodo-5-methylpyridine typically involves multiple steps, starting from readily available precursors. One common method involves the iodination of 4-cyclopropoxy-5-methylpyridine. The process can be summarized as follows:

Starting Material: 4-Cyclopropoxy-5-methylpyridine.

Industrial Production Methods

While specific industrial production methods for 4-Cyclopropoxy-3-iodo-5-methylpyridine are not widely documented, the general approach would involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using cost-effective reagents, and ensuring high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-3-iodo-5-methylpyridine can undergo various types of chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the functional groups.

Coupling Reactions: It can be used in cross-coupling reactions such as Suzuki-Miyaura coupling, where the iodine atom is replaced by a different organic group.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide (NaN3) or potassium cyanide (KCN) can be used to replace the iodine atom.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be employed.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Coupling Reactions: Palladium catalysts and boronic acids are typically used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium azide would yield 4-cyclopropoxy-3-azido-5-methylpyridine, while a Suzuki-Miyaura coupling reaction could produce a variety of biaryl compounds.

Scientific Research Applications

4-Cyclopropoxy-3-iodo-5-methylpyridine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a building block in medicinal chemistry.

Biology: The compound can be used in the development of biologically active molecules, including potential pharmaceuticals.

Medicine: It may serve as a precursor for the synthesis of drugs targeting specific biological pathways.

Industry: The compound can be utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-iodo-5-methylpyridine depends on its specific applicationFor example, in Suzuki-Miyaura coupling reactions, the iodine atom participates in oxidative addition with a palladium catalyst, followed by transmetalation and reductive elimination to form a new carbon-carbon bond .

Comparison with Similar Compounds

Comparison with Structurally Similar Pyridine Derivatives

Below is a comparative analysis of 4-cyclopropoxy-3-iodo-5-methylpyridine with key analogs, focusing on structural, synthetic, and functional differences.

3-Iodo-2-methoxy-5-methylpyridine (C₈H₈INO)

• Substituents : Iodine (position 3), methoxy (position 2), methyl (position 5).
• Key Differences: The methoxy group at position 2 is less sterically demanding than cyclopropoxy at position 4. Higher solubility in polar solvents due to the smaller alkoxy group.

3-(Dimethoxymethyl)-4-iodo-5-methoxypyridine (C₁₀H₁₃INO₃)

• Substituents : Iodine (position 4), dimethoxymethyl (position 3), methoxy (position 5).
• Key Differences :
  • The dimethoxymethyl group introduces additional oxygen atoms, enhancing hydrogen-bonding capacity.
  • Positional isomerism of iodine (position 4 vs. 3) alters electronic effects on the pyridine ring, affecting aromatic substitution patterns .

2-Chloro-6-methylpyrimidine-4-carboxylic Acid (C₆H₅ClN₂O₂)

• Substituents : Chlorine (position 2), methyl (position 6), carboxylic acid (position 4).
• Key Differences :
  • Pyrimidine core vs. pyridine, leading to altered π-electron distribution.
  • Carboxylic acid group enables salt formation and coordination chemistry, unlike the neutral cyclopropoxy group .

Data Table: Structural and Functional Comparison

Compound Name	Molecular Formula	Substituent Positions	Molecular Weight (g/mol)	Key Functional Attributes
4-Cyclopropoxy-3-iodo-5-methylpyridine	C₁₀H₁₁INO	4-O-C₃H₅, 3-I, 5-CH₃	303.11	High steric bulk, iodine reactivity
3-Iodo-2-methoxy-5-methylpyridine	C₈H₈INO	2-OCH₃, 3-I, 5-CH₃	237.06	Polar solubility, moderate sterics
3-(Dimethoxymethyl)-4-iodo-5-methoxypyridine	C₁₀H₁₃INO₃	3-(CH(OCH₃)₂), 4-I, 5-OCH₃	322.12	Hydrogen-bonding capability
2-Chloro-6-methylpyrimidine-4-carboxylic Acid	C₆H₅ClN₂O₂	2-Cl, 6-CH₃, 4-COOH	188.57	Acidic functionality, coordination

Research Findings and Implications

• This contrasts with smaller alkoxy groups in analogs like 3-iodo-2-methoxy-5-methylpyridine .
• Reactivity : Iodine at position 3 facilitates Suzuki-Miyaura coupling reactions, a trait shared with iodine-substituted analogs. However, the electron-donating cyclopropoxy group may moderate electrophilic substitution rates compared to electron-withdrawing groups (e.g., nitro in 2-methoxy-4-methyl-5-nitropyridine ).
• Applications : Cyclopropoxy-containing pyridines are explored as kinase inhibitors due to their ability to occupy hydrophobic pockets, whereas carboxylic acid derivatives (e.g., 2-chloro-6-methylpyrimidine-4-carboxylic acid) are leveraged in metallodrug design .